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Compound of Interest

Compound Name:
Tert-butyl 4-acetylpiperidine-1-

carboxylate

Cat. No.: B153368 Get Quote

For researchers, scientists, and drug development professionals, ensuring workplace safety is

paramount. This guide provides essential safety and logistical information for the proper

handling of Tert-butyl 4-acetylpiperidine-1-carboxylate (CAS No. 206989-61-9), a key

reagent in pharmaceutical and organic synthesis.[1] Adherence to these protocols is critical for

minimizing exposure risk and maintaining a safe laboratory environment.

Hazard Identification and Classification
Tert-butyl 4-acetylpiperidine-1-carboxylate is classified as an acute oral toxicant.[2][3] It may

also cause skin and eye irritation, as well as respiratory irritation.[3][4][5]

GHS Hazard Classification:
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
3 alt text Danger

H301: Toxic if

swallowed[2][3]

Skin

Corrosion/Irritatio

n

2 alt text Warning

H315: Causes

skin irritation[3]

[4][5]

Serious Eye

Damage/Eye

Irritation

2A alt text Warning

H319: Causes

serious eye

irritation[3][5]

Specific Target

Organ Toxicity,

Single Exposure

3 alt text Warning

H335: May

cause respiratory

irritation[3][5]

Operational and Disposal Plans
A systematic approach to handling Tert-butyl 4-acetylpiperidine-1-carboxylate from receipt

to disposal is crucial for safety. The following workflow outlines the necessary steps.
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Workflow for Safe Handling of Tert-butyl 4-acetylpiperidine-1-carboxylate

Receiving and Storage

Handling and Use

Waste Disposal

Emergency Procedures

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Handle with Care, Avoid Dust Formation

Use in Chemical Fume Hood Spill Containment First Aid for Exposure

Doff PPE Correctly

Collect Contaminated Waste in Labeled, Sealed Containers

Dispose of as Hazardous Waste via Licensed Contractor

Click to download full resolution via product page

Safe handling workflow for Tert-butyl 4-acetylpiperidine-1-carboxylate.
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Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory for all personnel handling this compound. The

selection should be based on a thorough risk assessment of the specific procedures being

performed.[6]

PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times in the

laboratory to protect against

splashes and aerosols.[4][6]

Skin Protection Disposable Nitrile Gloves

Double-gloving is

recommended.[6] Gloves

should be changed frequently

and immediately if

contaminated.[6][7]

Lab Coat or Gown

A disposable, long-sleeved

gown that closes in the back is

required to prevent

contamination of personal

clothing.[6]

Shoe Covers

Disposable shoe covers

should be worn to prevent

tracking contaminants out of

the laboratory.[6]

Respiratory Protection N95 Respirator or Higher

A properly fit-tested N95

respirator is the minimum

requirement.[6] Use in a

chemical fume hood is

essential to minimize inhalation

exposure.[8]

Donning and Doffing PPE:
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Proper technique in putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination.[6]

Donning Sequence:

Shoe Covers: Sit down and put on shoe covers, one at a time.[6]

Gown: Put on the disposable gown, ensuring it is securely tied at the back.[6]

Respirator: Perform a fit-check for your N95 respirator.[6]

Eye Protection: Put on safety goggles or a face shield.[6]

Gloves: Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of the gown. Don

a second pair of gloves over the first.[6]

Doffing Sequence:

Outer Gloves: Remove and discard the outer pair of gloves.

Gown: As the gown is being removed, peel off the inner pair of gloves simultaneously, so

they are contained within the gown.[6]

Shoe Covers: Sit down and remove shoe covers without touching the contaminated exterior.

[6]

Eye Protection: Remove safety goggles or face shield from the back.[6]

Respirator: Remove the respirator without touching the front.[6]

Hand Hygiene: Immediately wash hands thoroughly with soap and water.[6]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Procedure

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes.[4] Wash clothing before

reuse.[4] Seek medical attention.[4][9]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes.[4][10] Remove contact

lenses if present and easy to do.[4] Continue

rinsing and seek immediate medical attention.[4]

[10]

Inhalation

Move the person to fresh air.[4][10] If not

breathing, give artificial respiration.[4][9] If

breathing is difficult, give oxygen.[4][9] Obtain

medical aid.[4]

Ingestion

Do NOT induce vomiting without medical

advice.[4][5] Rinse mouth with water.[4][5] Never

give anything by mouth to an unconscious

person.[4][9] Call a poison center or doctor

immediately.[4]

Spill

Evacuate personnel to safe areas.[11] Wear

appropriate PPE, including respiratory

protection.[10][11] Prevent further leakage or

spillage if safe to do so.[4] Absorb the spill with

inert material (e.g., vermiculite, sand, or earth)

and place it into a suitable, labeled container for

disposal.[4][8] Do not let the product enter

drains, other waterways, or soil.[4]

Disposal Plan
All disposable PPE and materials that have come into contact with Tert-butyl 4-
acetylpiperidine-1-carboxylate should be considered hazardous waste.[6]
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Waste Collection: Collect all contaminated materials in a clean, dry, sealable, and labeled

container.[10]

Disposal: All hazardous waste must be disposed of through a licensed hazardous waste

management company in accordance with local, state, and federal regulations.[6]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to make it unusable before disposal in a sanitary landfill.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. tert-Butyl 4-acetylpiperidine-1-carboxylate 206989-61-9 [sigmaaldrich.com]

3. 4-Acetyl-piperidine-1-carboxylic acid tert-butyl ester | C12H21NO3 | CID 10987983 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. aksci.com [aksci.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. benchchem.com [benchchem.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. chemicalbook.com [chemicalbook.com]

10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

11. CAS#:206989-61-9 | Tert-Butyl 4-Acetylpiperidine-1-Carboxylate | Chemsrc
[chemsrc.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Tert-
butyl 4-acetylpiperidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153368#personal-protective-equipment-for-handling-
tert-butyl-4-acetylpiperidine-1-carboxylate]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR321338_msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_4R_1_1R_1_4_Chlorophenyl_4_methylpentyl_2_4_trifluoromethyl_phenyl_piperidine_4_acetic_acid.pdf
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://www.benchchem.com/product/b153368?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/20215
https://www.sigmaaldrich.com/SG/en/product/aldrich/syx00409
https://pubchem.ncbi.nlm.nih.gov/compound/10987983
https://pubchem.ncbi.nlm.nih.gov/compound/10987983
https://aksci.com/sds/5338DU_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-W045082/tert-Butyl-4-piperidine-4-carbonyl-piperazine-1-carboxylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_4R_1_1R_1_4_Chlorophenyl_4_methylpentyl_2_4_trifluoromethyl_phenyl_piperidine_4_acetic_acid.pdf
https://datasheets.scbt.com/sc-256827.pdf
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR321338_msds.pdf
https://www.chemsrc.com/en/cas/206989-61-9_92383.html
https://www.chemsrc.com/en/cas/206989-61-9_92383.html
https://www.benchchem.com/product/b153368#personal-protective-equipment-for-handling-tert-butyl-4-acetylpiperidine-1-carboxylate
https://www.benchchem.com/product/b153368#personal-protective-equipment-for-handling-tert-butyl-4-acetylpiperidine-1-carboxylate
https://www.benchchem.com/product/b153368#personal-protective-equipment-for-handling-tert-butyl-4-acetylpiperidine-1-carboxylate
https://www.benchchem.com/product/b153368#personal-protective-equipment-for-handling-tert-butyl-4-acetylpiperidine-1-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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